4-(1-oxo-4-phenyl-2(1H)-phthalazinyl)phthalonitrile

• IUPAC Name: 4-(1-oxo-4-phenylphthalazin-2-yl)benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C22H12N4O/c23-13-16-10-11-18(12-17(16)14-24)26-22(27)20-9-5-4-8-19(20)21(25-26)15-6-2-1-3-7-15/h1-12H
• InChI Key: UUTJYRYQYWOTIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)C4=CC(=C(C=C4)C#N)C#N
• Molecular Formula: C22H12N4O
• Molecular Weight: 348.4 g/mol

Description

4-(1-oxo-4-phenyl-2(1H)-phthalazinyl)phthalonitrile is a useful research compound. Its molecular formula is C22H12N4O and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.10111102 g/mol and the complexity rating of the compound is 704. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental and Health Impacts of Phthalates

Phthalates, a class of chemicals commonly used as plasticizers, have been extensively studied for their environmental persistence and potential health effects. The research spans from their use in consumer products to their detection in various environmental matrices and potential impacts on human health.

• Environmental Presence and Degradation :

  • Phthalates are ubiquitous in the environment, arising from their widespread use in consumer products and industrial applications. They have been detected in water bodies, soils, and indoor environments, raising concerns about their persistence and bioaccumulation potential (Staples et al., 1997).
  • Biodegradation studies indicate that phthalates can be degraded by various bacterial species, suggesting a potential for natural attenuation in environmental settings (Keyser et al., 1976).

• Health Implications :

  • Exposure to phthalates has been linked to a range of health effects, including endocrine disruption and reproductive toxicity. Phthalates may interfere with hormone function and contribute to developmental and reproductive disorders (Sedha et al., 2021).
  • Specific phthalates, such as di-(2-ethylhexyl) phthalate (DEHP), have been extensively studied for their potential to induce oxidative stress and adversely affect male reproductive health (Sedha et al., 2015).